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Compound of Interest

Compound Name:
Benzyltrimethylammonium

tribromide

Cat. No.: B1270865 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Benzyltrimethylammonium tribromide, a common brominating

agent. Adherence to these protocols is critical for minimizing risk and ensuring operational

integrity.

Hazard Identification and Personal Protective Equipment (PPE)

Benzyltrimethylammonium tribromide is a hazardous substance that can cause skin, eye,

and respiratory irritation.[1][2][3] It is crucial to use appropriate Personal Protective Equipment

(PPE) to prevent exposure.
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Protection Type Required Equipment Specifications & Remarks

Eye & Face Protection Safety Goggles or Face Shield

Must be worn at all times to

protect against dust and

splashes.[4][5] Conforms to

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[4]

Hand Protection Chemical-resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[4][5][6]

Skin & Body Protection Lab Coat or Protective Apron

Wear appropriate protective

clothing to prevent skin

exposure.[4]

Respiratory Protection
NIOSH-approved dust

respirator (e.g., N95)

Required when ventilation is

inadequate or if dust is

generated.[5] Follow OSHA

respirator regulations in 29

CFR 1910.134 or European

Standard EN 149.[4]

GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation[1][2]
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Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are essential to maintain the stability of

Benzyltrimethylammonium tribromide and prevent accidental exposure.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood, to keep airborne

concentrations low.[4][7]

Avoid generating dust.[4][8] Minimize dust generation and accumulation.[4]

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe dust, vapor, mist, or gas.[4]

Wash hands thoroughly after handling.[9][10]

Keep the container tightly closed when not in use.[4][8]

Storage:

Store in a cool, dry, and well-ventilated area.[4][7]

Keep containers tightly sealed to protect from moisture, as the substance is hygroscopic.[4]

[11]

Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan

Proper disposal of Benzyltrimethylammonium tribromide and any contaminated materials is

crucial to prevent environmental contamination and comply with regulations.

Unused Product: Dispose of surplus and non-recyclable solutions through a licensed

disposal company.[12]
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Contaminated Materials: Dispose of contaminated gloves, clothing, and other materials as

hazardous waste in accordance with local, state, and federal regulations.[12] Do not allow

the chemical to enter drains or surface water.

Emergency Procedures: First Aid and Spill Response

Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures:

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if irritation or discomfort continues.[2][4]

Skin Contact

Remove contaminated clothing immediately.

Wash the affected skin area thoroughly with

soap and plenty of water for at least 15 minutes.

Seek medical attention if irritation persists.[2][4]

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Seek immediate medical attention.[2][4]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[2][4]

Spill Response Workflow

A systematic approach to spill cleanup is essential to ensure safety and minimize

environmental impact.
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Preparation

Containment & Cleanup

Decontamination & Disposal

Assess the Spill
(Minor vs. Major)

Alert Personnel & Cordon Off Area

Don Appropriate PPE

Ventilate the Area

Carefully Sweep or Vacuum Spill

Place Material in Labeled Container

Decontaminate Spill Area

Dispose of Waste as Hazardous

Remove and Decontaminate PPE

Click to download full resolution via product page

Caption: Workflow for Benzyltrimethylammonium Tribromide Spill Response.
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PPE Selection and Use Protocol

Following a clear protocol for PPE selection and use is fundamental to laboratory safety.

Risk Assessment

PPE Selection

Proper Use

Identify Hazards of
Benzyltrimethylammonium Tribromide

Select Eye/Face Protection
(Goggles/Face Shield) Select Chemical-Resistant Gloves Select Protective Clothing

(Lab Coat)
Select Respiratory Protection

(If needed)

Inspect PPE Before Use

Don PPE Correctly

Doff PPE Correctly to Avoid Contamination

Dispose of Contaminated PPE Properly

Click to download full resolution via product page

Caption: Protocol for Personal Protective Equipment Selection and Use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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